Cas no 81743-94-4 (Benzeneacetic acid, a-methyl-4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-,ethyl ester)

Benzeneacetic acid, a-methyl-4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-,ethyl ester structure
81743-94-4 structure
Product Name:Benzeneacetic acid, a-methyl-4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-,ethyl ester
CAS No:81743-94-4
MF:C18H17NO3Se
MW:374.292484045029
CID:723418
PubChem ID:3067571
Update Time:2025-04-19

Benzeneacetic acid, a-methyl-4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-,ethyl ester
    • ethyl 2-[4-(3-oxo-1,2-benzoselenazol-2-yl)phenyl]propanoate
    • ethyl 2-[4-(7-oxo-9-selena-8-azabicyclo[4.3.0]nona-1,3,5-trien-8-yl)ph enyl]propanoate
    • SCHEMBL10601544
    • 81743-94-4
    • Ethyl 4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-alpha-methylbenzeneacetate
    • Ethyl 2-[4-(3-oxo-1,2-benzoselenazol-2(3H)-yl)phenyl]propanoate
    • DTXSID501002177
    • Benzeneacetic acid, 4-(3-oxo-1,2-benzisoselenazol-2(3H)-yl)-alpha-methyl-, ethyl ester
    • Inchi: 1S/C18H17NO3Se/c1-3-22-18(21)12(2)13-8-10-14(11-9-13)19-17(20)15-6-4-5-7-16(15)23-19/h4-12H,3H2,1-2H3
    • InChI Key: ZISXFLNTLWRHHF-UHFFFAOYSA-N
    • SMILES: [Se]1C2C=CC=CC=2C(N1C1C=CC(=CC=1)C(C(=O)OCC)C)=O

Computed Properties

  • Exact Mass: 375.037
  • Monoisotopic Mass: 375.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Boiling Point: 493.2°C at 760 mmHg
  • Flash Point: 252.1°C
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